Cas no 12525-03-0 (calcium bis[dithioxolanthanate(1-)])

• Product Name: calcium bis[dithioxolanthanate(1-)]
• CAS No: 12525-03-0
• MF: CaH₂LaS
• MW: 213.064380168915
• MDL: MFCD00061418
• CID: 86813
• PubChem ID: 156594488
• Update Time: 2025-07-15

calcium bis[dithioxolanthanate(1-)] Chemical and Physical Properties

Names and Identifiers

• calcium bis[dithioxolanthanate(1-)]
• Calcium lanthanum sulfide
• Calcium lanthanum sulfide (REO)
• Calcium lanthanum sulfide, 99.9% (REO)
• Calcium lanthanum sulfide (CaLa2S4)
• MFCD00061418
• 12525-03-0
• calcium lanthanum sulfane
• DTPUFCMKFNQXQC-UHFFFAOYSA-N

• MDL： MFCD00061418
• Inchi： 1S/Ca.La.H2S/h;;1H2
• InChI Key： DTPUFCMKFNQXQC-UHFFFAOYSA-N
• SMILES： [La].[Ca].S

Computed Properties

• Exact Mass: 445.66400
• Monoisotopic Mass: 212.856675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.78000
• LogP: 2.59280
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

calcium bis[dithioxolanthanate(1-)] Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on calcium bis[dithioxolanthanate(1-)]

Calcium Bis[Dithioxolanthanate(1-)]: Chemical Properties and Applications

Calcium bis[dithioxolanthanate(1-)] is a sophisticated chemical compound characterized by its unique molecular structure and versatile applications in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 12525-03-0, has garnered significant attention due to its potential in various scientific and industrial applications. The name itself provides a clear indication of its composition, featuring the calcium ion and the dithioxolanthanate anion, which underscores its complex chemical nature.

The molecular structure of calcium bis[dithioxolanthanate(1-)] consists of a calcium cation coordinated with two dithioxolanthanate anions. This coordination complex exhibits remarkable stability and reactivity, making it a valuable candidate for numerous chemical processes. The dithioxolanthanate moiety, a derivative of thioxanthene, contributes to the compound's distinctive electronic properties, which are highly relevant in areas such as catalysis and material science.

In recent years, researchers have been exploring the potential of calcium bis[dithioxolanthanate(1-)] in the development of novel pharmaceutical agents. Its ability to form stable complexes with various organic molecules has opened up avenues for drug design and delivery systems. Specifically, studies have shown that this compound can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. This property is particularly significant in the context of targeted drug delivery, where precise control over drug release is crucial.

The compound's unique chemical properties also make it a promising candidate for use in catalytic processes. For instance, calcium bis[dithioxolanthanate(1-)] has been investigated as a catalyst in organic synthesis, where it facilitates various reactions such as oxidation and reduction. Its ability to stabilize reactive intermediates while maintaining high selectivity makes it an attractive option for industrial applications. Moreover, its environmental compatibility aligns well with the growing emphasis on sustainable chemistry practices.

Another area where calcium bis[dithioxolanthanate(1-)] has shown promise is in the field of materials science. The compound's ability to form coordination complexes with metal ions has led to the development of novel materials with enhanced optical and electronic properties. These materials are being explored for applications in optoelectronics, photovoltaics, and sensors. The versatility of this compound underscores its importance as a building block for advanced material design.

Recent advancements in computational chemistry have further illuminated the potential of calcium bis[dithioxolanthanate(1-)]. High-throughput virtual screening techniques have been employed to identify new applications for this compound, including its role as a ligand in metal-organic frameworks (MOFs). These frameworks are gaining attention for their potential in gas storage, separation technologies, and catalysis. The computational studies have provided valuable insights into the structural and energetic properties of these complexes, paving the way for innovative applications.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of calcium bis[dithioxolanthanate(1-)]. Preclinical studies have demonstrated its efficacy in modulating biological pathways associated with inflammation and oxidative stress. These findings suggest that this compound could be developed into novel therapeutic agents for conditions such as arthritis and neurodegenerative diseases. The ability to fine-tune its properties through structural modifications offers a promising route towards developing targeted therapies.

In conclusion, calcium bis[dithioxolanthanate(1-)] is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties make it an invaluable tool in pharmaceutical research, catalysis, and materials science. As research continues to uncover new applications for this compound, its importance is only expected to grow. The ongoing exploration of its capabilities underscores the need for further investigation into this fascinating molecule.